Cas no 1020174-06-4 (Ethyl 4-chloro-2-iodobenzoate)

Ethyl 4-chloro-2-iodobenzoate is a halogenated benzoate ester commonly utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—the chloro and iodo substituents on the aromatic ring—enhance its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex molecular frameworks. The ethyl ester group provides solubility in common organic solvents, improving handling and reaction conditions. This compound is valued for its versatility in introducing functionalized benzoate moieties into target molecules, making it a useful building block in medicinal chemistry and material science research. Proper storage under inert conditions ensures stability.

Ethyl 4-chloro-2-iodobenzoate structure

Product Name:Ethyl 4-chloro-2-iodobenzoate

CAS No:1020174-06-4

MF:C₉H₈ClIO₂

MW:310.516094207764

MDL:MFCD12024994

CID:2108953

PubChem ID:66563643

Update Time:2025-06-07

Ethyl 4-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-chloro-2-iodobenzoate
- 4-Chloro-2-iodo-benzoic acid ethyl ester
- Benzoic acid, 4-chloro-2-iodo-, ethyl ester
- AS02905
- AB0067877
- AS-44820
- MFCD12024994
- SCHEMBL2032836
- Ethyl4-chloro-2-iodobenzoate
- AKOS027253281
- DA-33894
- 1020174-06-4
- AB7165
- Ethyl 4-chloro-2-iodobenzoate
- MDL： MFCD12024994
- Inchi： 1S/C9H8ClIO2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
- InChI Key： ATVMURDBWDYSMX-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1C(=O)OCC)Cl

Computed Properties

Exact Mass: 309.92575g/mol
Monoisotopic Mass: 309.92575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.4

Ethyl 4-chloro-2-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E938313-50mg	Ethyl 4-Chloro-2-iodobenzoate	1020174-06-4		50mg	$ 50.00	2022-06-05
TRC	E938313-100mg	Ethyl 4-Chloro-2-iodobenzoate	1020174-06-4		100mg	$ 95.00	2022-06-05
TRC	E938313-500mg	Ethyl 4-Chloro-2-iodobenzoate	1020174-06-4		500mg	$ 320.00	2022-06-05
abcr	AB450951-250 mg	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	250MG	€80.40	2022-06-02
abcr	AB450951-1 g	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	1g	€109.60	2022-06-02
abcr	AB450951-5 g	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	5g	€232.30	2022-06-02
eNovation Chemicals LLC	D711350-50g	ethyl 4-chloro-2-iodobenzoate	1020174-06-4	97%	50g	$995	2024-08-03
abcr	AB450951-250mg	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	250mg	€78.90	2024-04-21
abcr	AB450951-1g	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	1g	€101.30	2024-04-21
abcr	AB450951-5g	Ethyl 4-chloro-2-iodobenzoate, 95%; .	1020174-06-4	95%	5g	€137.00	2024-04-21